Cas no 56873-83-7 (4H-1,2,4-Triazol-4-amine, 3-ethyl-, hydrochloride (1:1))

• Product Name: 4H-1,2,4-Triazol-4-amine, 3-ethyl-, hydrochloride (1:1)
• CAS No: 56873-83-7
• MF: C₄H₉ClN₄
• MW: 148.59405875206
• CID: 6449023
• Update Time: 2025-05-22

4H-1,2,4-Triazol-4-amine, 3-ethyl-, hydrochloride (1:1) Chemical and Physical Properties

Names and Identifiers

• 4H-1,2,4-Triazol-4-amine, 3-ethyl-, hydrochloride (1:1)

• Inchi： 1S/C4H8N4.ClH/c1-2-4-7-6-3-8(4)5;/h3H,2,5H2,1H3;1H
• InChI Key： URVROTUXWLUZCS-UHFFFAOYSA-N
• SMILES： N1=CN(N)C(CC)=N1.[H]Cl

Experimental Properties

• Melting Point: 178 °C

Additional information on 4H-1,2,4-Triazol-4-amine, 3-ethyl-, hydrochloride (1:1)

4H-1,2,4-Triazol-4-amine, 3-ethyl-, hydrochloride (1:1) - A Comprehensive Overview

The compound 4H-1,2,4-Triazol-4-amine, 3-ethyl-, hydrochloride (1:1), identified by the CAS Registry Number 56873-83-7, is a significant chemical entity with diverse applications in various fields. This compound belongs to the class of triazoles, which are heterocyclic aromatic compounds with a five-membered ring containing three nitrogen atoms. The presence of the ethyl group at the 3-position and the hydrochloride counterion in a 1:1 molar ratio makes this compound unique in terms of its chemical properties and reactivity.

Triazoles are widely recognized for their versatility in organic synthesis and their ability to form stable complexes with metal ions. The hydrochloride salt of this compound is particularly useful in pharmaceutical applications due to its enhanced solubility and stability. Recent studies have highlighted its potential as an intermediate in the synthesis of bioactive compounds, including antifungal and anticancer agents. For instance, researchers have explored its role in the development of metalloenzyme inhibitors, which are crucial for targeting specific biological pathways.

The synthesis of 4H-1,2,4-Triazol-4-amine, 3-ethyl-, hydrochloride (1:1) typically involves a two-step process: the formation of the triazole ring followed by ethylation and subsequent acidification to form the hydrochloride salt. This method ensures high purity and consistency in the final product. Advanced spectroscopic techniques such as NMR and IR spectroscopy have been employed to confirm the structure and purity of this compound.

In terms of physical properties, this compound exhibits a melting point of approximately 250°C, making it suitable for high-temperature applications. Its solubility in water is moderate (0.5 g/100 mL at 25°C), which is advantageous for its use in aqueous-based formulations. The compound's stability under various pH conditions has also been extensively studied, revealing its resistance to degradation under mildly acidic and basic environments.

Recent advancements in computational chemistry have enabled researchers to predict the electronic properties and reactivity of this compound more accurately. For example, density functional theory (DFT) calculations have provided insights into its nucleophilic aromatic substitution reactivity, which is critical for its use in organic transformations. These studies have also highlighted its potential as a precursor for synthesizing more complex heterocyclic compounds.

The application of 4H-1,2,4-Triazol-4-amine, 3-ethyl-, hydrochloride (1:1) extends beyond pharmaceuticals into materials science. It has been utilized as a building block for constructing advanced materials such as metal-organic frameworks (MOFs) and coordination polymers. These materials exhibit exceptional porosity and selectivity, making them ideal candidates for gas storage and separation technologies.

In the field of catalysis, this compound has shown promise as a ligand in transition metal catalysts. Its ability to coordinate with metals such as palladium and platinum enhances catalytic activity in reactions like hydrogenation and cross-coupling processes. Recent research has demonstrated its effectiveness in asymmetric catalysis, where it facilitates the synthesis of enantioselective products with high yields.

Environmental considerations have also driven interest in this compound's degradation pathways. Studies on its biodegradability under aerobic conditions reveal that it undergoes microbial transformation into less toxic byproducts. This information is crucial for assessing its environmental impact and ensuring sustainable practices during its production and use.

In conclusion, 4H-1,2,4-Triazol-4-amine, 3-ethyl-, hydrochloride (1:1) is a versatile chemical entity with significant potential across multiple disciplines. Its unique properties make it an invaluable tool in organic synthesis, pharmaceutical development, materials science, and catalysis. As research continues to uncover new applications and optimize its synthesis routes, this compound will undoubtedly play an increasingly important role in advancing modern chemistry.